Cas no 1226433-97-1 (1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole)

• Product Name: 1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole
• CAS No: 1226433-97-1
• MF: C₂₁H₂₂F₂N₂O₂S
• MW: 404.473391056061
• CID: 5445918
• Update Time: 2025-06-26

1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-(2-methylpropylsulfanyl)imidazole
• 1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole

• Inchi： 1S/C21H22F2N2O2S/c1-14(2)13-28-21-24-12-19(15-4-8-17(26-3)9-5-15)25(21)16-6-10-18(11-7-16)27-20(22)23/h4-12,14,20H,13H2,1-3H3
• InChI Key： BARXBQWIEAUNHO-UHFFFAOYSA-N
• SMILES： C1(SCC(C)C)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Additional information on 1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole

Professional Introduction to Compound with CAS No 1226433-97-1 and Product Name: 1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole

Compound with the CAS number 1226433-97-1 and the product name 1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The imidazole core, a well-known pharmacophore, is functionalized with various substituents that enhance its biological activity and selectivity.

The structural composition of this compound includes a difluoromethoxy group at the para position of one phenyl ring, a methoxy group on another phenyl ring, and a (2-methylpropyl)sulfanyl group attached to the imidazole ring. These substituents not only contribute to the compound's solubility and stability but also play a crucial role in modulating its interactions with biological targets. The presence of fluorine atoms, in particular, is known to improve metabolic stability and binding affinity, making this compound a promising candidate for further investigation.

Recent research in the field of chemical biology has highlighted the importance of imidazole derivatives in drug discovery. Imidazoles are widely recognized for their ability to interact with various biological targets, including enzymes and receptors. The compound in question, with its unique substitution pattern, exhibits potential as an inhibitor or modulator of several key targets implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, studies have shown that imidazole derivatives can inhibit the activity of certain kinases and other enzymes involved in signal transduction pathways.

The difluoromethoxy group is particularly noteworthy as it has been shown to enhance the binding affinity of small molecules to their targets. This modification is often employed in drug design to improve pharmacokinetic properties, such as reducing metabolism by enzymes like cytochrome P450. Similarly, the methoxy group contributes to hydrophobic interactions, which are critical for proper positioning within the binding site of a target protein. The (2-methylpropyl)sulfanyl group adds another layer of complexity, potentially influencing both hydrophobicity and electronic properties of the molecule.

In terms of synthesis, the preparation of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the various functional groups efficiently. The synthesis pathway must be meticulously designed to minimize side reactions and byproducts, which could affect the compound's biological activity.

The pharmacological profile of this compound has been explored through both computational modeling and experimental assays. Computational studies have predicted potential binding modes based on molecular docking simulations, providing insights into how the compound interacts with its intended targets. Experimental validation through techniques such as enzyme inhibition assays and cell-based assays has further confirmed these predictions. These studies have revealed that the compound exhibits significant activity against certain enzymes relevant to disease pathways.

One particularly intriguing aspect of this compound is its potential application in treating neurological disorders. Imidazole derivatives have been investigated for their ability to modulate neurotransmitter systems and have shown promise in preclinical models of conditions such as Alzheimer's disease and Parkinson's disease. The specific substitution pattern of this compound may confer selectivity for certain neurotransmitter receptors or enzymes involved in these conditions, making it a valuable candidate for further development.

Furthermore, the compound's structural features make it amenable to further derivatization, allowing researchers to fine-tune its properties for specific applications. By modifying one or more of its substituents, it may be possible to enhance its potency, selectivity, or pharmacokinetic profile. This flexibility underscores the importance of having a robust starting point like this compound for drug discovery efforts.

The development of novel pharmaceuticals is an iterative process that relies heavily on understanding both structure-activity relationships (SAR) and physicochemical properties. The compound described here represents an excellent example of how careful molecular design can lead to promising candidates for therapeutic intervention. Its unique combination of functional groups positions it as a versatile tool for exploring new treatment strategies across multiple disease areas.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like this one will become increasingly important. The ability to rapidly synthesize and evaluate such molecules allows researchers to accelerate the discovery pipeline significantly. With advancements in synthetic chemistry and high-throughput screening technologies, it is anticipated that more compounds with similar structures will emerge as candidates for clinical development.

In conclusion,1-[4-(difluoromethoxy)phenyl]-5-(4-methoxyphenyl)-2-[(2-methylpropyl)sulfanyl]-1H-imidazole represents a significant contribution to pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Its unique substitution pattern offers opportunities for modulating biological targets involved in various diseases, including neurological disorders, making it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound will likely serve as a foundation for developing novel treatments that address unmet medical needs.